![molecular formula C19H14F2N2O3S B4231389 N-(2,4-difluorophenyl)-4-[(phenylsulfonyl)amino]benzamide](/img/structure/B4231389.png)
N-(2,4-difluorophenyl)-4-[(phenylsulfonyl)amino]benzamide
Overview
Description
N-(2,4-difluorophenyl)-4-[(phenylsulfonyl)amino]benzamide, also known as DFB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of novel drugs. DFB belongs to the class of sulfonamide compounds and has been found to exhibit promising biological activities, making it a subject of interest for researchers.
Mechanism of Action
N-(2,4-difluorophenyl)-4-[(phenylsulfonyl)amino]benzamide exerts its biological effects by inhibiting the activity of specific enzymes and proteins in the body. It has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in regulating gene expression. By inhibiting HDACs, this compound can alter the expression of several genes that are involved in the progression of diseases, leading to their suppression.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects in the body, including anti-inflammatory, anti-tumor, and neuroprotective effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect neurons from damage.
Advantages and Limitations for Lab Experiments
N-(2,4-difluorophenyl)-4-[(phenylsulfonyl)amino]benzamide has several advantages for use in laboratory experiments, including its potent biological activity, ease of synthesis, and stability. However, its limitations include its low solubility in water, which can make it difficult to administer in vivo, and its potential toxicity at high doses.
Future Directions
N-(2,4-difluorophenyl)-4-[(phenylsulfonyl)amino]benzamide has several potential future directions for research, including its use in the development of drugs for the treatment of cancer, inflammation, and neurological disorders. It also has potential applications in the field of epigenetics, as an inhibitor of HDACs, which could lead to the development of new therapies for several diseases. Further research is needed to fully understand the biological effects of this compound and its potential applications in drug development.
Scientific Research Applications
N-(2,4-difluorophenyl)-4-[(phenylsulfonyl)amino]benzamide has been extensively studied for its potential applications in the development of drugs for the treatment of various diseases, including cancer, inflammation, and neurological disorders. It has been found to exhibit potent inhibitory effects on several enzymes and proteins that are involved in the progression of these diseases, making it a promising candidate for drug development.
Properties
IUPAC Name |
4-(benzenesulfonamido)-N-(2,4-difluorophenyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14F2N2O3S/c20-14-8-11-18(17(21)12-14)22-19(24)13-6-9-15(10-7-13)23-27(25,26)16-4-2-1-3-5-16/h1-12,23H,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBNCXUBCRTWJMQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14F2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.